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A detailed guide for researchers and drug development professionals on the selectivity profile
of the novel SARS-CoV-2 papain-like protease (PLpro) inhibitor, PF-07957472, in comparison
to other notable inhibitors.

Introduction

The SARS-CoV-2 papain-like protease (PLpro) is a critical enzyme for viral replication and a
key therapeutic target for COVID-19.[1][2] PLpro's dual function in processing viral polyproteins
and interfering with the host's innate immune response by cleaving ubiquitin and ISG15 from
host proteins underscores the importance of developing selective inhibitors to minimize off-
target effects.[3] This guide provides a comparative analysis of the selectivity of a promising
new PLpro inhibitor, PF-07957472, against alternative inhibitors GRL0617 and Tanshinones.

PF-07957472 is a potent, selective, and orally available SARS-CoV-2 PLpro inhibitor
discovered through a machine learning-driven approach.[1][4] Preclinical studies have
demonstrated its efficacy in a mouse model of COVID-19, highlighting its potential as a
therapeutic candidate.

Quantitative Selectivity Profile
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A critical aspect of drug development is ensuring the selective inhibition of the intended target
over other related host enzymes. For PLpro inhibitors, this is particularly important due to the
structural and functional similarities between the viral protease and human deubiquitinating
enzymes (DUBSs). The following table summarizes the available quantitative data on the
selectivity of PF-07957472 and comparator compounds against a panel of human DUBs and
other proteases.

T T PF-07957472 GRL0617 IC50 Tanshinone | Tanshinone IIA
IC50 (pM) (M) IC50 (pM) IC50 (pM)

SARS-CoV-2 _

PLpro Ki =0.002 ~2.1 >10 1.6

Human DUBs

USP2 >100 >114 N/A N/A

USP5 >100 >114 N/A N/A

USP7 >100 44 - 47 N/A N/A

USP8 >100 >114 N/A N/A

USP14 >100 N/A N/A N/A

USP18 N/A No Inhibition N/A N/A

UCH-L1 N/A No Inhibition N/A N/A

UCH-L3 N/A No Inhibition N/A N/A

OTUB1 >100 N/A N/A N/A

Other Proteases

Cathepsin B >100 N/A N/A N/A

Cathepsin K >100 N/A N/A N/A

Cathepsin L >100 N/A N/A N/A

Papain >100 N/A N/A N/A
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N/A: Data not available in the public domain. Data for PF-07957472 is sourced from the
supplementary materials of Garnsey et al., Science Advances 2024. Data for GRL0617 and
Tanshinones are compiled from various cited literature.

Experimental Methodologies

The determination of inhibitor selectivity is paramount for preclinical assessment. The following
outlines a representative experimental protocol for assessing the inhibitory activity and
selectivity of compounds against SARS-CoV-2 PLpro and a panel of human DUBS, based on
commonly employed fluorescence resonance energy transfer (FRET) and other biochemical
assays.

SARS-CoV-2 PLpro Inhibition Assay (FRET-based)

This assay measures the ability of a compound to inhibit the cleavage of a fluorogenic
substrate by PLpro.

o Reagents and Materials:

[¢]

Recombinant SARS-CoV-2 PLpro enzyme

[e]

Fluorogenic substrate (e.g., Z-RLRGG-AMC)

[e]

Assay buffer: 20 mM HEPES pH 7.5, 100 mM NaCl, 1 mM DTT, 0.01% Triton X-100

o

Test compounds (e.g., PF-07957472) and control inhibitors (e.g., GRL0617)

[¢]

384-well black plates

[¢]

Fluorescence plate reader

e Procedure: a. Prepare serial dilutions of the test and control compounds in DMSO. b. Add 50
nL of the compound solutions to the wells of a 384-well plate. c. Add 10 pL of PLpro enzyme
solution (e.g., 50 nM final concentration) in assay buffer to each well. d. Incubate the plate at
room temperature for 30 minutes to allow for compound binding to the enzyme. e. Initiate the
enzymatic reaction by adding 10 pL of the fluorogenic substrate solution (e.g., 10 uM final
concentration) in assay buffer to each well. f. Immediately measure the fluorescence
intensity (e.g., Excitation: 340 nm, Emission: 460 nm) over time using a fluorescence plate
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reader. g. Calculate the rate of reaction for each well. h. Determine the percent inhibition for
each compound concentration relative to a DMSO control (0% inhibition) and a no-enzyme
control (100% inhibition). i. Plot the percent inhibition against the compound concentration
and fit the data to a dose-response curve to determine the IC50 value.

Deubiquitinase (DUB) Selectivity Profiling

A similar FRET-based or other enzymatic assay is employed to assess the inhibitory activity of
the compounds against a panel of human DUBs.

o Reagents and Materials:

o A panel of recombinant human DUB enzymes (e.g., USP2, USP5, USP7, USP8, USP14,
OTUBL, etc.)

o Appropriate fluorogenic or other substrates for each DUB (e.g., Ub-AMC, Ub-Rh110)
o Assay buffers optimized for each DUB

o Test compounds and control inhibitors

o Multi-well plates and a plate reader compatible with the chosen assay format.

e Procedure: a. The assay is performed similarly to the PLpro inhibition assay, with
modifications to the enzyme, substrate, and buffer conditions as required for each specific
DUB. b. The IC50 values for the test compound against each DUB are determined. c. The
selectivity is calculated as the ratio of the IC50 for the DUB to the IC50 for SARS-CoV-2
PLpro.

Visualizing Experimental Workflow

The following diagram illustrates a typical workflow for assessing the selectivity of a SARS-
CoV-2 PLpro inhibitor.
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Figure 1. Workflow for determining the selectivity of SARS-CoV-2 PLpro inhibitors.
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Signaling Pathway Context

SARS-CoV-2 PLpro interferes with the host's innate immune signaling by cleaving ubiquitin and
ISG15 from key signaling proteins. This disruption helps the virus evade the host's antiviral
response. The diagram below illustrates the signaling pathway and the point of intervention by
a PLpro inhibitor.

Host Cell

Host Signaling Proteins

Ivates
(.9 RIG-, IRF3) | | ubiquitin (Ub) & Activates Innate Immune Response
ISG15 Conjugation (e.g., Type | Interferon)

Cleaves Ub/ISG15 -~

M—> Viral Polyprotein fr——=====—-— SARS-CoV-2 PLpro

Inhibitor Action

Processes

Viral Replication

PF-07957472

Click to download full resolution via product page

Figure 2. SARS-CoV-2 PLpro's role in viral replication and immune evasion, and the inhibitory
action of PF-07957472.

Conclusion

The available data indicates that PF-07957472 is a highly selective inhibitor of SARS-CoV-2
PLpro, demonstrating minimal activity against a range of human deubiquitinating enzymes and
other proteases. This high degree of selectivity is a promising characteristic for a therapeutic
candidate, as it suggests a lower likelihood of off-target effects. In comparison, while GRL0617
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also exhibits good selectivity against the tested DUBSs, the quantitative data for a broad panel is
less comprehensive. The selectivity profile of Tanshinones against human DUBs is not well-
characterized, making a direct comparison challenging. The robust and specific inhibitory
activity of PF-07957472 against SARS-CoV-2 PLpro, combined with its favorable selectivity
profile, positions it as a strong candidate for further development as an antiviral therapeutic for
COVID-19.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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